![molecular formula C18H26BrNO5 B4077586 1-[4-(3-bromophenoxy)butyl]azepane oxalate](/img/structure/B4077586.png)
1-[4-(3-bromophenoxy)butyl]azepane oxalate
Overview
Description
1-[4-(3-bromophenoxy)butyl]azepane oxalate, also known as JNJ-7925476, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a selective antagonist of the dopamine D4 receptor and has been studied for its potential use in treating various psychiatric disorders.
Mechanism of Action
The mechanism of action of 1-[4-(3-bromophenoxy)butyl]azepane oxalate involves its selective antagonism of the dopamine D4 receptor. This receptor is believed to play a role in various psychiatric disorders, and blocking it may lead to therapeutic benefits.
Biochemical and Physiological Effects:
Studies have shown that this compound has a selective effect on the dopamine D4 receptor, with little to no effect on other dopamine receptors. This selective antagonism may lead to fewer side effects compared to other antipsychotic medications. Additionally, the compound has been shown to have a long half-life, which may allow for less frequent dosing.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[4-(3-bromophenoxy)butyl]azepane oxalate in lab experiments is its selective antagonism of the dopamine D4 receptor. This allows researchers to study the specific effects of blocking this receptor without interfering with other dopamine receptors. However, one limitation is that the compound has only been studied in preclinical models and has not yet been tested in humans.
Future Directions
For research on 1-[4-(3-bromophenoxy)butyl]azepane oxalate include further preclinical studies to better understand its potential therapeutic applications. Additionally, clinical trials will be needed to determine the safety and efficacy of the compound in humans. Other future directions may include exploring the compound's effects on other neurotransmitter systems and investigating its potential use in treating other disorders beyond schizophrenia, bipolar disorder, and ADHD.
Scientific Research Applications
1-[4-(3-bromophenoxy)butyl]azepane oxalate has been studied for its potential use in treating various psychiatric disorders, including schizophrenia, bipolar disorder, and attention deficit hyperactivity disorder (ADHD). The compound has been shown to selectively block the dopamine D4 receptor, which is believed to play a role in these disorders.
Properties
IUPAC Name |
1-[4-(3-bromophenoxy)butyl]azepane;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24BrNO.C2H2O4/c17-15-8-7-9-16(14-15)19-13-6-5-12-18-10-3-1-2-4-11-18;3-1(4)2(5)6/h7-9,14H,1-6,10-13H2;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBOBSWHSKPXRBR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)CCCCOC2=CC(=CC=C2)Br.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26BrNO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.